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Compound of Interest

Compound Name: JNJ-39758979

Cat. No.: B1673020

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-39758979 is a potent and selective antagonist of the histamine H4 receptor (H4R), a G
protein-coupled receptor primarily expressed on hematopoietic cells.[1] The H4 receptor is
implicated in inflammatory and immune responses, making it a compelling target for therapeutic
intervention in various allergic and inflammatory diseases. JNJ-39758979 has demonstrated
efficacy in preclinical models of asthma, dermatitis, and pruritus.[1] These application notes
provide detailed protocols for key cell-based functional assays to characterize the activity of
JNJ-39758979 and other H4R antagonists.

Data Presentation

The following tables summarize the quantitative data for INJ-39758979's binding affinity and
functional potency in various cell-based assays.

Table 1: Binding Affinity (Ki) of INJ-39758979 for Histamine H4 Receptor
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Species Ki (nM)
Human 12.5[2][3][4]
Mouse 5.3[2]
Monkey 25[2]

Rat 188[2]
Guinea Pig 306[2]

Table 2: Functional Antagonism (pA2) of INJ-39758979 in CAMP Assays

Species pA2

Human 7.9[2]
Mouse 8.3[2]
Monkey 7.5[2]
Rat 7.2[2]

Table 3: Inhibitory Concentration (IC50) of INJ-39758979 in a Cell-Based Functional Assay

Assay Cell Type IC50 (nM)
Histamine-Induced Mouse Bone Marrow-Derived 8[4]
Chemotaxis Mast Cells

Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JNJ-39758979: Application Notes and Protocols for
Cell-Based Functional Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673020#jnj-39758979-cell-based-functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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